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Compound of Interest

Compound Name: MCP110

Cat. No.: B1675959

Initial Search Results Indicate "MCP110" is an Electronic Device, Not a Research Compound

Efforts to gather information regarding the mechanism of action, unexpected results, off-target
effects, and experimental protocols for a research compound designated "MCP110" have
yielded no relevant results in the context of life sciences or drug development. Instead, search
results consistently identify "MCP110" as a resettable illuminated break glass unit or call point,
a component used in emergency alarm systems.[1][2][3][4][5]

This discrepancy suggests a potential misunderstanding or typographical error in the
compound's name. The information available for the electronic device "MCP110" pertains to its
technical specifications, such as operating voltage and use in emergency exit systems, and is
not applicable to biological research.[1][2][3][4][5]

Troubleshooting Your Query

If you are a researcher, scientist, or drug development professional encountering unexpected
results with a compound you believe to be "MCP110," we recommend the following steps:

» Verify the Compound Name: Double-check the spelling and designation of the compound
from your source materials (e.g., lab notebooks, supplier information, publications). It is
possible that the name is misspelled or that "MCP110" is an internal or abbreviated name.

o Consult Supplier Information: If the compound was commercially sourced, review the
technical data sheet, material safety data sheet (MSDS), and any other documentation
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provided by the supplier. This documentation should contain the correct chemical name,
structure, and any known biological activities or off-target effects.

e Review Internal Documentation: If the compound was synthesized in-house, consult your
laboratory's records for the correct chemical identity and any associated analytical data.

e Search Chemical Databases: Use the correct chemical name or structure to search
comprehensive chemical and biological databases (e.g., PubChem, SciFinder, ChEMBL) for
information on its mechanism of action and potential off-target effects.

Understanding Off-Target Effects in Research

While we cannot provide specific guidance for "MCP110" as a research compound, it is crucial
for researchers to consider the possibility of off-target effects when interpreting unexpected
experimental outcomes. Off-target effects occur when a compound interacts with unintended
biological molecules, leading to unforeseen cellular responses.[6][7][8][9]

Several methods can be employed to investigate potential off-target effects:

« In Silico Analysis: Computational tools can predict potential off-target interactions based on
the compound's structure.

¢ Biochemical Screening: Profiling the compound against a panel of kinases, receptors, or
enzymes can identify unintended molecular targets.

o Cell-Based Assays: Utilizing reporter gene assays or phenotypic screening in various cell
lines can reveal unexpected biological activities.

e Proteomics and Genomics Approaches: Techniques like affinity chromatography-mass
spectrometry, RNA-seq, and CRISPR-based screening can provide a broader view of a
compound's cellular interactions and downstream effects.[6][10]

Experimental Workflow for Investigating Unexpected Results

Below is a generalized experimental workflow for troubleshooting unexpected results from a
compound treatment.

Caption: A generalized workflow for troubleshooting unexpected experimental results.
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We are committed to providing accurate and helpful technical support. Once the correct identity
of the compound in question is established, we will be able to offer more specific and relevant
guidance. Please verify the compound name and feel free to return with the corrected
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Smartaccesssolutions.uk [smartaccesssolutions.uk]

. MCP-110 - ICS Security Solutions [icssecurity.co.uk]
. icssecurity.co.uk [icssecurity.co.uk]

. elock2u.net [elock2u.net]

. zetekuae.com [zetekuae.com]

. Off-target effects in CRISPR/Cas9 gene editing - PMC [pmc.ncbi.nim.nih.gov]

°
~ (o)) )] EaN w N -

. News: Off-Target Effects and Where to Find Them - CRISPR Medicine
[crisprmedicinenews.com]

» 8. blog.addgene.org [blog.addgene.org]
e 9. lifesciences.danaher.com [lifesciences.danaher.com]
» 10. innovativegenomics.org [innovativegenomics.org]

 To cite this document: BenchChem. [Interpreting Unexpected Results with MCP110
Treatment: A Technical Support Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675959#interpreting-unexpected-results-with-
mcpll10-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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